N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea

• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 1-cyclohexyl-3-[3-(2-ethoxyethoxy)phenyl]urea
• InChI: InChI=1S/C17H26N2O3/c1-2-21-11-12-22-16-10-6-9-15(13-16)19-17(20)18-14-7-4-3-5-8-14/h6,9-10,13-14H,2-5,7-8,11-12H2,1H3,(H2,18,19,20)
• InChI Key: KRRYILGCPAXNLK-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC(=C1)NC(=O)NC2CCCCC2

Description

N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea, also known as CEU, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and has been found to exhibit various biological activities. In

Mechanism of Action

The mechanism of action of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea is not fully understood. However, studies have suggested that N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea exerts its biological activities by modulating various signaling pathways. For instance, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cancer cell proliferation and survival. N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has also been shown to activate the AMPK signaling pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and Physiological Effects
N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been found to exhibit various biochemical and physiological effects. For instance, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has also been found to reduce the production of reactive oxygen species (ROS), which are harmful molecules that can damage cells and tissues. Additionally, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been shown to improve glucose uptake and insulin sensitivity, which are important factors in the development of diabetes.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has several advantages for lab experiments. Firstly, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea is easy to synthesize, and the synthesis method is relatively simple. Secondly, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been found to exhibit potent biological activities at low concentrations, which makes it a suitable compound for in vitro and in vivo studies. However, there are also limitations associated with the use of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea in lab experiments. For instance, the solubility of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea in water is relatively low, which can limit its application in certain assays. Additionally, the toxicity of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has not been fully investigated, which can pose a risk to researchers working with this compound.

Future Directions

There are several future directions for the research on N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea. Firstly, the mechanism of action of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea needs to be further elucidated to understand how this compound exerts its biological activities. Secondly, the potential of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea as a therapeutic agent for various diseases needs to be investigated in more detail, including the development of drug delivery systems for efficient delivery of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea to target tissues. Thirdly, the toxicity of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea needs to be thoroughly evaluated to ensure its safety for human use. Finally, the synthesis of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea derivatives with improved biological activities should be explored.
Conclusion
In conclusion, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea is a promising compound with potential therapeutic applications in various fields. The synthesis of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea is relatively simple, and it exhibits potent biological activities at low concentrations. N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been found to exhibit anticancer, anti-inflammatory, and neuroprotective activities, among others. However, there are also limitations associated with the use of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea in lab experiments, and the toxicity of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea needs to be further investigated. Future research on N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea should focus on elucidating its mechanism of action, evaluating its safety, and exploring the synthesis of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea derivatives with improved biological activities.

Synthesis Methods

The synthesis of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea involves the reaction of 3-(2-ethoxyethoxy)aniline with cyclohexyl isocyanate in the presence of a catalyst. The reaction takes place under mild conditions and yields N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea as a white solid with a high yield. The purity of the final product can be achieved by recrystallization.

Scientific Research Applications

N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been investigated for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. Several studies have demonstrated the anticancer activity of N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has also been found to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Additionally, N-cyclohexyl-N'-[3-(2-ethoxyethoxy)phenyl]urea has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.